![molecular formula C16H13BrN2O B5199662 1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole](/img/structure/B5199662.png)
1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole involves the formation of a covalent bond between the compound and the target molecule. This covalent bond results in a change in the fluorescence properties of the compound, allowing for the detection of the target molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to have low toxicity and is not mutagenic. Additionally, it has been shown to selectively bind to DNA and RNA, making it an ideal candidate for use in fluorescence-based assays.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole is its high selectivity for DNA and RNA. This selectivity allows for the detection of these molecules with high sensitivity and specificity. However, one of the limitations of the compound is its low solubility in aqueous solutions, which can limit its use in certain applications.
Future Directions
There are several future directions for research on 1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole. One potential area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Additionally, there is a need for further studies on the biochemical and physiological effects of the compound, as well as its potential applications in other fields such as drug discovery and imaging.
Conclusion
In conclusion, this compound is a chemical compound that has shown great potential for use in various scientific fields. Its high selectivity for DNA and RNA makes it an ideal candidate for use in fluorescence-based assays, and its low toxicity and mutagenicity make it a safe compound for use in laboratory experiments. Further research is needed to explore its potential applications in other fields and to develop new synthesis methods that can improve its yield and purity.
Synthesis Methods
The synthesis of 1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole involves the reaction of 2-phenoxymethyl-1H-benzimidazole with N-bromosuccinimide and triphenylphosphine in the presence of acetonitrile. The resulting product is then purified using column chromatography, yielding the desired compound.
Scientific Research Applications
1-(1-bromovinyl)-2-(phenoxymethyl)-1H-benzimidazole has been extensively studied for its potential applications in various fields. One of the primary areas of research is its use as a fluorescent probe for detecting biological molecules. The compound has been shown to selectively bind to DNA and RNA, making it an ideal candidate for use in fluorescence-based assays.
Properties
IUPAC Name |
1-(1-bromoethenyl)-2-(phenoxymethyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O/c1-12(17)19-15-10-6-5-9-14(15)18-16(19)11-20-13-7-3-2-4-8-13/h2-10H,1,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIHSGDWBWOGDNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(N1C2=CC=CC=C2N=C1COC3=CC=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.